Cas no 2248299-43-4 (2-Chloro-4-(difluoromethyl)-6-fluorobenzoic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic acid
• CAS No: 2248299-43-4
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• CID: 5928675
• PubChem ID: 137942102
• Update Time: 2025-08-05

2-Chloro-4-(difluoromethyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic acid
• 2248299-43-4
• EN300-6510077

• Inchi： 1S/C8H4ClF3O2/c9-4-1-3(7(11)12)2-5(10)6(4)8(13)14/h1-2,7H,(H,13,14)
• InChI Key： GABSVVNPBWRUJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 223.9851915g/mol
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic acid

2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid (CAS No. 2248299-43-4)

The compound 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid (CAS No. 2248299-43-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with chlorine, difluoromethyl, and fluorine groups at specific positions. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and infectious diseases. The compound's ability to act as a building block for more complex structures has been extensively documented in recent scientific literature, underscoring its importance in modern drug discovery pipelines.

In the realm of agrochemicals, 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its fluorinated structure contributes to enhanced stability and bioavailability, making it an attractive candidate for agricultural applications. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic aromatic substitution, and fluorination processes. These methods have been optimized in recent years to improve efficiency and minimize byproduct formation. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity.

From a materials science perspective, 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid has been investigated for its potential in organic electronics. Its electron-withdrawing groups enhance the molecule's ability to participate in charge transport processes, making it a candidate for use in organic semiconductors and photovoltaic devices. Emerging research in this area has demonstrated promising results, paving the way for future applications in next-generation electronic materials.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity profiles of 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid. These studies are crucial for ensuring that its use in industrial and agricultural settings does not pose significant risks to ecosystems or human health. Recent findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

The versatility of 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid is further evidenced by its role as a chiral auxiliary in asymmetric synthesis. This application leverages the compound's structural features to facilitate the construction of enantiomerically enriched compounds, which are essential for drug development and other specialized chemical processes.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-fluorobenzoic Acid (CAS No. 2248299-43-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.